Cas no 367250-06-4 (5-(aminomethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride)

• Product Name: 5-(aminomethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride
• CAS No: 367250-06-4
• MF: C₃H₇ClN₄O
• MW: 150.566878557205
• MDL: MFCD06738798
• CID: 823414
• PubChem ID: 135742570
• Update Time: 2025-06-12

5-(aminomethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Aminomethyl-2,4-dihydro-[1,2,4]triazol-3-one hydrochloride
• 5-(Aminomethyl)-1,2-dihydro-3H-1,2,4-triazol-3-one hydrochloride
• 5-OXO-4,5-DIHYDRO-1H-[1,2,4]TRIAZOL-3-YLMETHYLAMINE HYDROCHLORIDE,
• AMINOMETHYL-2,4-DIHYDRO-[1,2,4]TRIAZOL-3-ONE HYDROCHLORIDE
• 3H-1,2,4-Triazol-3-one,5-(aminomethyl)-1,2-dihydro-,hydrochloride (1:1)
• 3H-1,2,4-Triazol-3-one,5-(aMinoMethyl)-1,2-dihydro-,Monohydrochloride
• 5-OXO-4,5-DIHYDRO-1H-[1,2,4]TRIAZOL-3-YLMETHYLAMINE HCL
• 5-(aminomethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride
• AT10971
• 3-(AMINOMETHYL)-1H-1,2,4-TRIAZOL-5(4H)-ONEHYDROCHLORIDE
• SCHEMBL2897569
• 3-(aminomethyl)-1,4-dihydro-1,2,4-triazol-5-one;hydrochloride
• EN300-98038
• 5-(AMINOMETHYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE HCL
• C3H7ClN4O
• 5-(aminomethyl)-2,4-dihydro-3h-1,2,4-triazol-3-one hydrochloride
• DB-069425
• AKOS024015896
• 3-(AMINOMETHYL)-1H-1,2,4-TRIAZOL-5(4H)-ONE HYDROCHLORIDE
• BS-37521
• F8888-1405
• 3-(AMINOMETHYL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-5-ONE HYDROCHLORIDE
• Z1324055645
• AKOS024015491
• 5-(AMINOMETHYL)-1,2-DIHYDRO-1,2,4-TRIAZOL-3-ONE HYDROCHLORIDE
• 5-Oxo-4,5-dihydro-1H-[1,2,4]triazol-3-ylmethylamine hydrochloride
• AB27910
• MFCD06738798
• 5-(Aminomethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one hydrochloride, AldrichCPR
• 367250-06-4

• MDL： MFCD06738798
• Inchi： 1S/C3H6N4O.ClH/c4-1-2-5-3(8)7-6-2;/h1,4H2,(H2,5,6,7,8);1H
• InChI Key： CBVIQSDAULZQOS-UHFFFAOYSA-N
• SMILES： Cl.O=C1NN=C(CN)N1

Computed Properties

• Exact Mass: 150.03100
• Monoisotopic Mass: 150.0308386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• PSA: 87.56000
• LogP: 0.05900

5-(aminomethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 5-(aminomethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride

Comprehensive Overview of 5-(aminomethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride (CAS No. 367250-06-4)

5-(aminomethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride (CAS No. 367250-06-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique triazole ring structure, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its aminomethyl functional group, which enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for triazole-based compounds has surged due to their versatility in medicinal chemistry. The hydrochloride salt form of this compound improves its solubility and stability, which is critical for formulation studies. A common question among researchers is: "What are the synthetic routes for 5-(aminomethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride?" The answer lies in multi-step organic synthesis, often starting from readily available precursors like hydrazine derivatives and cyanamide, followed by selective functionalization and salt formation.

The compound's CAS No. 367250-06-4 is frequently searched in academic databases, reflecting its relevance in current scientific discourse. Its potential applications span enzyme inhibition, antibacterial agents, and even neurological research, aligning with trending topics such as antibiotic resistance and neurodegenerative diseases. For instance, its structural similarity to known triazole pharmacophores suggests possible utility in designing novel therapeutics.

From a technical perspective, the physical and chemical properties of 5-(aminomethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride are critical for its handling and application. It typically appears as a white to off-white crystalline powder, with a molecular weight of approximately 164.6 g/mol (free base). Its melting point and solubility profile are often optimized for specific experimental conditions, which is why researchers frequently ask: "How to improve the yield of 5-(aminomethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride synthesis?" Optimizing reaction parameters like temperature, pH, and catalysts is key.

Another hot topic is the compound's role in green chemistry. With increasing emphasis on sustainable practices, scientists are exploring eco-friendly synthesis methods for triazole derivatives, including this compound. Questions like "Can 5-(aminomethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride be synthesized using biocatalysts?" highlight the intersection of traditional organic synthesis and modern biotechnological approaches.

In summary, 5-(aminomethyl)-1,2-dihydro-1,2,4-triazol-3-one;hydrochloride (CAS No. 367250-06-4) represents a promising scaffold in contemporary research. Its structural features and adaptability make it a focal point for innovations in drug discovery and beyond. As the scientific community continues to explore its potential, this compound is poised to remain a subject of intense study and discussion.